Presatovir

• CAS No.: 1353625-73-6
• Product Name: Presatovir
• Molecular Formula: C24H30ClN7O3S
• Molecular Weight: 532.06
• IUPAC Name: N-[2-[(2S)-2-[5-[(3S)-3-aminopyrrolidin-1-yl]-6-methylpyrazolo[1,5-a]pyrimidin-2-yl]piperidine-1-carbonyl]-4-chlorophenyl]methanesulfonamide
• Standard InChI: InChI=1S/C24H30ClN7O3S/c1-15-13-32-22(27-23(15)30-10-8-17(26)14-30)12-20(28-32)21-5-3-4-9-31(21)24(33)18-11-16(25)6-7-19(18)29-36(2,34)35/h6-7,11-13,17,21,29H,3-5,8-10,14,26H2,1-2H3/t17-,21-/m0/s1
• Standard InChIKey: GOFXWTVKPWJNGD-UWJYYQICSA-N
• SMILES: CC1=CN2C(=CC(=N2)C3CCCCN3C(=O)C4=C(C=CC(=C4)Cl)NS(=O)(=O)C)N=C1N5CCC(C5)N
• Appearance: Solid powder
• Description: Presatovir, aslo known as GS-5806, is a potent and orally active antiviral fusion inhibitor, and is potential useful for the treatment of respiratory syncytial virus (RSV) infections. GS-5806 Inhibits a Broad Range of Respiratory Syncytial Virus Clinical Isolates by Blocking the Virus-Cell Fusion Process. GS-5806 inhibits pre- to postfusion conformational changes of the respiratory syncytial virus fusion protein.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GS-5806; GS5806; GS 5806; Presatovir
• Reference: 1: Perron M, Stray K, Kinkade A, Theodore D, Lee G, Eisenberg E, Sangi M, Gilbert BE, Jordan R, Piedra PA, Toms GL, Mackman R, Cihlar T. GS-5806 Inhibits a Broad Range of Respiratory Syncytial Virus Clinical Isolates by Blocking the Virus-Cell Fusion Process. Antimicrob Agents Chemother. 2015 Dec 14. pii: AAC.01497-15. [Epub ahead of print] PubMed PMID: 26666922.; 2: Kelly G, Laxton C, Garelnabi M, Alton B, Addan F, Catchpole A, Thomas E, Borley D, Dee K, Boyers A, Bringas E, Noulin N, Lambkin-Williams R, Murray EJ. Use of qualitative integrative cycler PCR (qicPCR) to identify optimal therapeutic dosing time-points in a Respiratory Syncytial Virus Human Viral Challenge Model (hVCM). J Virol Methods. 2015 Nov;224:83-90. doi: 10.1016/j.jviromet.2015.08.019. Epub 2015 Aug 31. PubMed PMID: 26335961.; 3: Samuel D, Xing W, Niedziela-Majka A, Wong JS, Hung M, Brendza KM, Perron M, Jordan R, Sperandio D, Liu X, Mackman R, Sakowicz R. GS-5806 inhibits pre- to postfusion conformational changes of the respiratory syncytial virus fusion protein. Antimicrob Agents Chemother. 2015 Nov;59(11):7109-12. doi: 10.1128/AAC.00761-15. Epub 2015 Aug 31. PubMed PMID: 26324264; PubMed Central PMCID: PMC4604407.; 4: Jordan R, Shao M, Mackman RL, Perron M, Cihlar T, Lewis SA, Eisenberg EJ, Carey A, Strickley RG, Chien JW, Anderson ML, McEligot HA, Behrens NE, Gershwin LJ. Antiviral Efficacy of a Respiratory Syncytial Virus (RSV) Fusion Inhibitor in a Bovine Model of RSV Infection. Antimicrob Agents Chemother. 2015 Aug;59(8):4889-900. doi: 10.1128/AAC.00487-15. Epub 2015 Jun 8. PubMed PMID: 26055364; PubMed Central PMCID: PMC4505261.; 5: De Clercq E. Chemotherapy of respiratory syncytial virus infections: the final breakthrough. Int J Antimicrob Agents. 2015 Mar;45(3):234-7. doi: 10.1016/j.ijantimicag.2014.12.025. Epub 2015 Feb 2. Review. PubMed PMID: 25684638.; 6: Mackman RL, Sangi M, Sperandio D, Parrish JP, Eisenberg E, Perron M, Hui H, Zhang L, Siegel D, Yang H, Saunders O, Boojamra C, Lee G, Samuel D, Babaoglu K, Carey A, Gilbert BE, Piedra PA, Strickley R, Iwata Q, Hayes J, Stray K, Kinkade A, Theodore D, Jordan R, Desai M, Cihlar T. Discovery of an oral respiratory syncytial virus (RSV) fusion inhibitor (GS-5806) and clinical proof of concept in a human RSV challenge study. J Med Chem. 2015 Feb 26;58(4):1630-43. doi: 10.1021/jm5017768. Epub 2015 Jan 27. PubMed PMID: 25574686.; 7: Wright PF. Progress in the prevention and treatment of RSV infection. N Engl J Med. 2014 Aug 21;371(8):776-7. doi: 10.1056/NEJMe1407467. PubMed PMID: 25140965.; 8: DeVincenzo JP, Whitley RJ, Mackman RL, Scaglioni-Weinlich C, Harrison L, Farrell E, McBride S, Lambkin-Williams R, Jordan R, Xin Y, Ramanathan S, O'Riordan T, Lewis SA, Li X, Toback SL, Lin SL, Chien JW. Oral GS-5806 activity in a respiratory syncytial virus challenge study. N Engl J Med. 2014 Aug 21;371(8):711-22. doi: 10.1056/NEJMoa1401184. PubMed PMID: 25140957.
• PubChem Compound: 58029842
• Last Modified: Nov 14 2021